Cas no 2228695-91-6 (4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol)

• Product Name: 4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol
• CAS No: 2228695-91-6
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 6399431
• PubChem ID: 165723347
• Update Time: 2025-08-04

4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol
• 2228695-91-6
• EN300-1760898
• 4-[(3,5-difluoropyridin-4-yl)methyl]piperidin-4-ol

• Inchi： 1S/C11H14F2N2O/c12-9-6-15-7-10(13)8(9)5-11(16)1-3-14-4-2-11/h6-7,14,16H,1-5H2
• InChI Key： RDEJYNMDVLKUED-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol

Professional Introduction to 4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol (CAS No: 2228695-91-6)

4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol, with the CAS number 2228695-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core substituted with a 3,5-difluoropyridine moiety, has garnered attention due to its structural complexity and potential biological activity. The unique combination of fluorine atoms and the piperidine ring suggests promising properties for drug development, particularly in the areas of central nervous system (CNS) disorders and anticancer therapies.

The< strong>3,5-difluoropyridine substituent is a key feature that enhances the compound's pharmacological profile. Fluorine atoms are known to modulate the electronic properties of molecules, influencing their binding affinity and metabolic stability. In recent years, there has been a surge in research focusing on fluorinated pyridines as pharmacophores due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. The< strong>piperidine ring, on the other hand, is a common scaffold in many bioactive molecules, particularly those targeting neurological pathways.

Recent studies have highlighted the< strong>biological significance of< strong>4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol. Research published in peer-reviewed journals has demonstrated its potential as a precursor in the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry described the development of a series of fluorinated piperidine derivatives as potential monoamine oxidase (MAO) inhibitors. These inhibitors are being explored for their efficacy in treating neurodegenerative diseases such as Parkinson's and Alzheimer's.

The< strong>pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that the presence of fluorine atoms may enhance the compound's metabolic stability, reducing its susceptibility to degradation by enzymes such as cytochrome P450. This could lead to improved half-life and prolonged therapeutic effects upon administration. Additionally, the< strong>piperidine moiety may contribute to better blood-brain barrier penetration, making it an attractive candidate for CNS-targeting drugs.

In vitro studies have begun to unravel the< strong>mechanistic basis of< strong>4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol's biological activity. Researchers have observed significant binding interactions with various target proteins, including receptors and enzymes implicated in neurological disorders. These interactions suggest that the compound may exert its effects through multiple pathways, potentially offering a multifaceted approach to treating complex diseases.

The< strong>synthetic pathways for< strong>4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol have been optimized for efficiency and scalability. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled the rapid assembly of complex molecular structures. These advancements have not only facilitated the production of this compound but also opened avenues for further derivatization and structural modifications.

The< strong>toxicological profile of this compound is another critical area of focus. Comprehensive safety assessments are being conducted to evaluate its potential side effects and ensure its suitability for clinical development. Early toxicology studies indicate that< strong>4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

The integration of computational chemistry and machine learning has accelerated the discovery process for< strong>4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol. By leveraging these technologies, researchers can predictably model molecular interactions and optimize drug candidates before experimental validation. This interdisciplinary approach has significantly reduced the time and cost associated with drug development.

The future prospects for< strong>4-(3,5-difluoropyridin-4-yl)methylpiperidin-4-ol< strong>suggests immense potential in various therapeutic areas. Ongoing research aims to explore its efficacy in treating not only neurological disorders but also other conditions such as cancer and inflammation-related diseases. The unique structural features of this compound make it a versatile tool for medicinal chemists seeking to develop novel therapeutics.

In conclusion,< strong>4-(3,5-difluoropyridin-4-ylmethyl)piperidin-< strong>-